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Compound of Interest

Compound Name: 5-methoxy EPT (hydrochloride)

Cat. No.: B1162998

Get Quote

Executive Summary
5-Methoxy-N-ethyl-N-propyltryptamine (5-MeO-EPT) is a synthetic indole alkaloid of the

tryptamine class. Structurally, it is the 5-methoxy analogue of N-ethyl-N-propyltryptamine (EPT)

and an unsymmetrical homolog of 5-MeO-DMT. As a research chemical, 5-MeO-EPT remains

largely unexplored in clinical literature, necessitating a reliance on Structure-Activity

Relationship (SAR) data derived from close structural analogs (5-MeO-DMT, 5-MeO-MiPT, 5-

MeO-DiPT) to predict its pharmacodynamics and toxicology.

This guide provides a rigorous technical analysis of 5-MeO-EPT, establishing protocols for its

synthesis, analytical characterization, and pharmacological evaluation. It is designed for

researchers investigating the serotonergic modulation of unsymmetrical dialkyltryptamines.

Chemical Profile & Structural Analysis[1][2][3][4][5]
5-MeO-EPT is characterized by an indole core substituted at the R5 position with a methoxy

group and at the nitrogen of the ethylamine side chain with one ethyl and one propyl group.

This asymmetry at the amine nitrogen introduces distinct steric properties compared to

symmetrical analogs like 5-MeO-DMT or 5-MeO-DPT.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1162998#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties[6]
Property Value

IUPAC Name
N-Ethyl-N-[2-(5-methoxy-1H-indol-3-

yl)ethyl]propan-1-amine

Molecular Formula C₁₆H₂₄N₂O

Molecular Weight 260.38 g/mol

Monoisotopic Mass 260.1889 Da

Appearance
Freebase: Off-white waxy solid / Oil; Fumarate:

Crystalline solid

Solubility (Freebase)
Soluble in EtOH, DCM, Acetone; Insoluble in

H₂O

Solubility (Salt) Soluble in H₂O, MeOH

pKa (Predicted) ~9.6 (Amine)

Structural Homology & SAR
The addition of the 5-methoxy group generally increases potency at 5-HT receptors compared

to the unsubstituted parent compound (EPT). The N-ethyl-N-propyl substitution pattern

increases lipophilicity relative to the dimethyl analog (5-MeO-DMT), potentially altering the

onset of action and metabolic clearance. The steric bulk of the propyl chain may reduce

susceptibility to Monoamine Oxidase A (MAO-A) degradation compared to shorter alkyl chains.

Synthesis & Production Protocols
Directive: The synthesis of 5-MeO-EPT is most reliably achieved via the Speeter-Anthony

procedure. This route is preferred for its high yield and the stability of the glyoxalyl

intermediate.

Reagents & Precursors
Precursor: 5-Methoxyindole (CAS: 1006-94-6)

Acylating Agent: Oxalyl Chloride
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Amine Source:N-Ethyl-N-propylamine (Secondary amine)

Reducing Agent: Lithium Aluminum Hydride (LiAlH₄)[1]

Solvent System: Anhydrous Diethyl Ether (Et₂O) or Tetrahydrofuran (THF)

Synthesis Workflow (Speeter-Anthony)
Acylation: Reaction of 5-methoxyindole with oxalyl chloride in anhydrous Et₂O to form 5-

methoxyindole-3-glyoxalyl chloride.

Amidation: Addition of N-ethyl-N-propylamine to the acid chloride to yield 5-methoxyindole-3-

glyoxalyl-N-ethyl-N-propylamide.

Reduction: Reduction of the keto-amide using LiAlH₄ in refluxing THF to yield the final

amine, 5-MeO-EPT.

Visualized Synthesis Pathway
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Caption: Step-wise Speeter-Anthony synthesis route for 5-MeO-EPT from 5-methoxyindole.

Pharmacology & Mechanism of Action[9]
Receptor Binding Profile
Based on the high-affinity profiles of 5-MeO-EiPT (isopropyl homolog) and 5-MeO-DMT, 5-

MeO-EPT is classified as a non-selective serotonin agonist with primary activity at:
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5-HT₂A Receptor: Primary driver of psychedelic effects.[2] Agonism induces phospholipase C

(PLC) activation and intracellular calcium release.

5-HT₁A Receptor: Likely high affinity (Ki < 100 nM). Agonism here contributes to anxiolysis

but also physiological side effects like hypothermia and serotonin syndrome risk when

combined with MAOIs.

SERT (Serotonin Transporter): Secondary amines with propyl chains (like 5-MeO-DiPT)

often show SERT reuptake inhibition. 5-MeO-EPT likely possesses moderate SERT affinity,

increasing synaptic serotonin levels.

Signal Transduction Pathway (5-HT2A)
Activation of the 5-HT₂A receptor by 5-MeO-EPT triggers a Gq-protein coupled cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11412900/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-MeO-EPT

5-HT2A Receptor
(GPCR)

Binding

Gαq Protein

Activation

Phospholipase C
(PLC)

Stimulation

IP3
(Second Messenger)

Hydrolysis of PIP2

DAG

PIP2

Ca2+ Release
(ER Stores)

Opens IP3R channels

Protein Kinase C
(PKC)

Activation

Neuronal Excitation
(Glutamate Release)

Phosphorylation

Click to download full resolution via product page

Caption: 5-HT2A Gq-mediated signaling cascade activated by 5-MeO-EPT.
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Analytical Characterization Protocols
To ensure scientific integrity, synthesized material must be validated using the following self-

validating analytical methods.

Gas Chromatography-Mass Spectrometry (GC-MS)[4]
Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

Method: Splitless injection, temperature ramp 100°C to 300°C at 15°C/min.

Expected Fragmentation:

Molecular Ion (M+):m/z 260

Base Peak:m/z 100 (Beta-cleavage of the ethyl-propyl-amine side chain, [CH₂=N(Et)

(Pr)]⁺).

Indole Fragment:m/z 160 (Methylene-5-methoxyindole cation).

Nuclear Magnetic Resonance (NMR)
Solvent: CDCl₃ or DMSO-d₆.

Key Signals (¹H-NMR):

Methoxy: Singlet at ~3.85 ppm (3H).[3]

Indole Aromatics: Multiplets 6.8–7.3 ppm.

Side Chain: Distinct patterns for Ethyl (triplet/quartet) and Propyl (triplet/multiplet/triplet)

groups attached to the nitrogen.

Metabolic Prediction & Safety
Warning: 5-MeO-EPT is a potent psychoactive substance. Handling requires strict adherence

to chemical hygiene plans.

Predicted Metabolism
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Metabolism is expected to follow the pathways of 5-MeO-MiPT:

N-Dealkylation: Removal of the ethyl or propyl group to form secondary amines (active

metabolites).

O-Demethylation: Conversion to 5-OH-EPT (likely inactive/rapidly conjugated).

MAO Degradation: Oxidative deamination of the side chain (slower than DMT due to steric

bulk).

Safety Protocols
Hazard Identification: Potentially toxic if swallowed, inhaled, or in contact with skin.

Serotonergic toxicity risk.

PPE: Nitrile gloves, lab coat, P100 respirator or fume hood operation.

Storage: -20°C, protected from light and moisture (hygroscopic as salt).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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